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Compound of Interest

Ethyl 3-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B105176

This technical guide provides a comprehensive overview of ethyl 3-
oxocyclohexanecarboxylate, a versatile organic compound with applications in chemical
synthesis. The information is tailored for researchers, scientists, and professionals in drug
development, focusing on its chemical identity, properties, synthesis, and relevance.

Chemical Identity: IUPAC Name and Synonyms

The formal IUPAC name for this compound is ethyl 3-oxocyclohexane-1-carboxylate[1][2]. It is
also widely known by a variety of synonyms in commercial and academic literature.
Understanding these alternative names is crucial for exhaustive literature searches and
material procurement.

Common Synonyms:

3-Cyclohexanonecarboxylic acid ethyl ester[1][3]

3-Oxocyclohexanecarboxylic acid ethyl ester[1][3]

Cyclohexanecarboxylic acid, 3-oxo-, ethyl ester[1][3]

Ethyl (RS)-3-oxocyclohexanecarboxylate[3]

Ethyl 3-oxocyclohexanecarboxylate[2][3]
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o Ethyl cyclohexanone-[3-carboxylate[1][3]

o Ethyl 3-oxo-cyclohexane formate[1][3]

o 3-Oxocyclohexane-1-carboxylic acid ethyl ester[1][3]
o 1-(Ethoxycarbonyl)-3-oxocyclohexane[3]

o 3-(Ethoxycarbonyl)cyclohexan-1-one[3]

Physicochemical Properties

A summary of the key quantitative data for ethyl 3-oxocyclohexanecarboxylate is presented

below. These properties are essential for its handling, storage, and application in experimental

settings.
Property Value Source(s)
CAS Number 33668-25-6 [1][2][3]
Molecular Formula C9H1403 [1112][3]
Molecular Weight 170.21 g/mol [1][2]
Appearance Colorless to light yellow liquid [1][3]
Boiling Point 249 °C [1]
Density 1.083 g/cm3 [1]
Flash Point 104 °C [1]
Storage Temperature 2-8°C [1]

Experimental Protocols: Synthesis

Ethyl 3-oxocyclohexanecarboxylate is a valuable intermediate in organic synthesis.[1] One

common laboratory-scale synthesis is the Fischer esterification of 3-oxo-1-

cyclohexanecarboxylic acid.

Synthesis via Fischer Esterification
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This method involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.

¢ Reactants:

[¢]

3-ox0-1-cyclohexanecarboxylic acid

Ethanol

[¢]

[e]

p-Toluenesulfonic acid (catalyst)

o

Toluene (solvent)
e Procedure:

o To a round bottom flask, add 3-oxo-1-cyclohexanecarboxylic acid (3.85 g, 27.1 mmol),
ethanol (7.91 mL), p-toluenesulfonic acid (0.097 g, 0.56 mmol), and toluene (65.9 mL).[1]

o The mixture is refluxed overnight using a Dean-Stark trap to remove the water formed
during the reaction.[1]

o After cooling to room temperature, the reaction mixture is concentrated under reduced
pressure.[1]

o The resulting product is ethyl 3-oxocyclohexane-1-carboxylate, obtained as a yellow oil.[1]

Logical Workflow: Synthesis of Ethyl 3-
Oxocyclohexanecarboxylate

The following diagram illustrates the logical workflow for the synthesis of ethyl 3-
oxocyclohexanecarboxylate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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